Cas no 1227382-05-9 (tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid)

Tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate oxalate is a spirocyclic amine derivative with a protected tertiary amine group, commonly employed as an intermediate in pharmaceutical synthesis. Its rigid spiro[3.5]nonane scaffold enhances conformational stability, making it valuable for designing bioactive molecules. The tert-butyloxycarbonyl (Boc) group provides selective deprotection capabilities, facilitating further functionalization. The oxalate salt form improves solubility and handling properties. This compound is particularly useful in medicinal chemistry for constructing complex heterocycles or as a building block for receptor-targeted ligands. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Storage under inert conditions is recommended to maintain stability.

tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid structure

1227382-05-9 structure

Product Name:tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid

CAS No:1227382-05-9

MF:C₁₄H₂₄N₂O₆

MW:316.350164413452

MDL:MFCD17012884

CID:1025913

PubChem ID:53484648

Update Time:2025-10-29

tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate oxalate
- tert-Butyl 2,6-diazaspiro[3.5]none-2-carboxylate oxalate
- tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate,oxalic acid
- tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid
- tert-Butyl2,6-diazaspiro[3.5]nonane-2-carboxylateoxalate
- OXALIC ACID; TERT-BUTYL 2,6-DIAZASPIRO[3.5]NONANE-2-CARBOXYLATE
- tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate; oxalic acid
- 2-BOC-2,6-DIAZASPIRO[3.5]NONANE OXALATE
- SCHEMBL19717724
- DTXSID30704120
- s11310
- Oxalic acid--tert-butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate (1/1)
- AS-74276
- AKOS016005700
- MFCD17012884
- CS-0035345
- CS-WAA0023
- 1227382-05-9
- PB18193
- 2,6-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (1:1)
- MDL： MFCD17012884
- Inchi： 1S/C12H22N2O2.C2H2O4/c1-11(2,3)16-10(15)14-8-12(9-14)5-4-6-13-7-12;3-1(4)2(5)6/h13H,4-9H2,1-3H3;(H,3,4)(H,5,6)
- InChI Key： NBFMPKLFGBQTIS-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CC2(CNCCC2)C1)=O.OC(C(=O)O)=O

Computed Properties

Exact Mass: 316.16343649g/mol
Monoisotopic Mass: 316.16343649g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 349
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 116Å²

tert-butyl 2,8-diazaspiro[3.5]nonane-2-carboxylate;oxalic acid Pricemore >>

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Chemenu	CM106111-1g	2-Boc-2,6-diazaspiro[3.5]nonane oxalate	1227382-05-9	95%	1g	$689	2021-08-06
TRC	B789423-10mg	tert-Butyl 2,6-Diazaspiro[3.5]nonane-2-carboxylate Oxalate	1227382-05-9		10mg	$ 50.00	2022-06-06
TRC	B789423-50mg	tert-Butyl 2,6-Diazaspiro[3.5]nonane-2-carboxylate Oxalate	1227382-05-9		50mg	$ 210.00	2022-06-06
TRC	B789423-100mg	tert-Butyl 2,6-Diazaspiro[3.5]nonane-2-carboxylate Oxalate	1227382-05-9		100mg	$ 320.00	2022-06-06
ChemScence	CS-WAA0023-250mg	Tert-Butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate oxalate	1227382-05-9		250mg	$280.0	2022-04-28
ChemScence	CS-WAA0023-1g	Tert-Butyl 2,6-diazaspiro[3.5]nonane-2-carboxylate oxalate	1227382-05-9		1g	$700.0	2022-04-28
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Chemenu	CM106111-1g	2-Boc-2,6-diazaspiro[3.5]nonane oxalate	1227382-05-9	95%	1g	$***	2023-04-03
eNovation Chemicals LLC	D753008-100mg	2,6-Diazaspiro[3.5]nonane-2-carboxylic acid, 1,1-dimethylethyl ester, ethanedioate (1:1)	1227382-05-9	95%	100mg	$265	2024-06-08
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